BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Handling
Liquid Methyl o-toluate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl o-toluate

Cat. No.: B1328919

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the safe and
effective handling of liquid Methyl o-toluate (also known as Methyl 2-methylbenzoate) in a
laboratory setting. Adherence to these guidelines is crucial to ensure personnel safety and
maintain experimental integrity.

Introduction

Methyl o-toluate is a combustible liquid and an aromatic ester commonly utilized as a
fragrance ingredient, a solvent, and an intermediate in organic synthesis, including the
development of pharmaceuticals and agrochemicals.[1] It is characterized by a pleasant floral
aroma.[1] While it has low toxicity, proper handling is essential to mitigate risks associated with
its physical and chemical properties.[1]

Hazard Identification and Safety Precautions

Methyl o-toluate is classified as a combustible liquid that can cause skin and serious eye
irritation.[2] It may also cause respiratory irritation.[3][4]

2.1 Personal Protective Equipment (PPE)

Before handling Methyl o-toluate, all personnel must be equipped with the following PPE:
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o Eye Protection: Chemical safety goggles compliant with OSHA's eye and face protection
regulations (29 CFR 1910.133) or European Standard EN166 are mandatory.[2][5]

» Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of
degradation or perforation before use.[5]

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[2][5]

» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[4] For large-scale operations or in cases of
insufficient ventilation, a NIOSH/MSHA or European Standard EN 136 approved respirator
should be used.[3]

2.2 Engineering Controls

o Ventilation: Always handle Methyl o-toluate in a well-ventilated area.[2] A chemical fume
hood is recommended, especially when heating the substance or performing operations that
may generate aerosols.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the handling area.[2]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Methyl o-toluate.
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Property Value Reference(s)
CAS Number 89-71-4 [2][6]
Molecular Formula CoH1002 [1][6]
Molecular Weight 150.17 g/mol [1][6]
Appearance C.:Ieér, colorless to pale yellow (121061

liquid
Odor Pungent, floral [2][6]
Boiling Point 207 - 209 °C [11121171
Flash Point 82 °C/179.6 °F [2][6]
Density 1.070 - 1.073 g/mL at 25 °C [1][21[6]1[7]

Vapor Pressure

12.9 Pa at 23°C

[6]

Water Solubility

Not miscible or difficult to mix

in water

[6]7]

Chemical Incompatibility

Strong oxidizing agents, acids,
strong bases, amines, strong

reducing agents

[2]14]

Experimental Protocols

4.1 General Handling and Storage Protocol

» Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage.

o Storage: Store Methyl o-toluate in a tightly closed container in a dry, cool, and well-

ventilated area.[2] The recommended storage temperature is between 2-8 °C.[1] Keep the

container away from heat, sparks, and open flames.[2]

o Dispensing: When transferring the liquid, use a funnel or other appropriate dispensing aid to

minimize splashing. Grounding and bonding may be necessary for large volume transfers to

prevent static discharge.
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Waste Disposal: Dispose of Methyl o-toluate and any contaminated materials in accordance
with local, state, and federal regulations. Do not empty into drains.[4] The waste should be
handled by an approved waste disposal plant.[2]

4.2 Protocol for a Small-Scale Spill

In the event of a small spill, follow these steps:

Evacuate and Ventilate: Immediately alert others in the area and ensure the area is well-
ventilated.

Remove Ignition Sources: Extinguish all nearby open flames and turn off any spark-
producing equipment.[8]

Absorb the Spill: Use an inert absorbent material such as sand, silica gel, or a universal
binder to soak up the spilled liquid.[5]

Collect and Contain: Carefully collect the absorbent material and place it into a suitable,
labeled container for disposal.[5]

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., 60-70% ethanol)
followed by soap and water.[8]

Dispose of Waste: Seal all contaminated materials, including gloves and absorbent paper, in
a vapor-tight plastic bag for proper disposal.[8]

Logical Workflow for Handling Methyl o-toluate

The following diagram illustrates the standard workflow for handling Methyl o-toluate in a

laboratory setting.
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Caption: Workflow for handling liquid Methyl o-toluate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl o-toluate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328919#laboratory-techniques-for-handling-liquid-
methyl-o-toluate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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